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Compound of Interest

Compound Name:
Triphenylsulfonium

hexafluoroantimonate

Cat. No.: B15129288 Get Quote

An In-depth Technical Guide to
Triphenylsulfonium Hexafluoroantimonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety, chemical

properties, and key applications of triphenylsulfonium hexafluoroantimonate. The

information is tailored for professionals in research and development, with a focus on

structured data, detailed experimental protocols, and visual representations of core processes.

Material Identification and Properties
Triphenylsulfonium hexafluoroantimonate is a photoacid generator (PAG) widely used in

industrial and research settings, particularly in photolithography and cationic polymerization.

Upon exposure to ultraviolet (UV) radiation, it generates a strong acid, which then catalyzes

subsequent chemical reactions.

Synonyms: Triphenylsulfonium Hexafluorostibate(V)[1]

Table 1: Chemical and Physical Properties
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Property Value Source(s)

CAS Number 57840-38-7 [1]

EC Number 260-980-2 [1]

Molecular Formula C18H15F6SSb [1][2]

Molecular Weight 499.13 g/mol [2][3]

Appearance
White to light yellow crystalline

powder
[1][4]

Melting Point 178 °C [1]

Purity >98.0% (HPLC) [1]

Solubility
Soluble in a variety of organic

solvents.
[4][3]

Storage Conditions

Room temperature, in a cool,

dark place. Store under inert

gas.

[5]

Conditions to Avoid Hygroscopic. [6][5]

Safety and Hazard Information
Understanding the safety profile of triphenylsulfonium hexafluoroantimonate is critical for its

handling and use in any laboratory or manufacturing setting.

Table 2: GHS Hazard and Precautionary Statements
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Category Statement Code Statement Text Source(s)

Hazard H302+H332
Harmful if swallowed

or if inhaled.
[1][6][5][7]

H411

Toxic to aquatic life

with long lasting

effects.

[1][6][5][7]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[1][6][5][7]

P270

Do not eat, drink or

smoke when using

this product.

[1][5]

P273
Avoid release to the

environment.
[1][6][5][7]

P301+P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

[5]

P304+P340+P312

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing. Call a

POISON

CENTER/doctor if you

feel unwell.

[1][6][5]

P391 Collect spillage. [1][6][5]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[6][5]

Table 3: First Aid Measures
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Exposure Route Recommended Action Source(s)

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. Call

a POISON CENTER or

doctor/physician if you feel

unwell.

[1]

Skin Contact

Remove/Take off immediately

all contaminated clothing.

Rinse skin with water/shower.

[1]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[1]

Ingestion

Call a POISON CENTER or

doctor/physician if you feel

unwell. Rinse mouth.

[1]

Table 4: Personal Protective Equipment (PPE)

Protection Type Recommendation Source(s)

Respiratory

Dust respirator, self-contained

breathing apparatus (SCBA),

or supplied air respirator.

[1]

Hand Impervious gloves. [1]

Eye

Safety goggles. A face-shield

may be required in some

situations.

[1]

Skin and Body

Impervious protective clothing.

Protective boots may be

required.

[1]
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Mechanism of Action: Photoacid Generation
Triphenylsulfonium hexafluoroantimonate functions as a photoinitiator by undergoing

photolysis upon exposure to UV radiation to produce a strong Brønsted acid (HSbF₆). This

generated acid then acts as a catalyst for various chemical processes, most notably the ring-

opening polymerization of epoxides and other cyclic ethers, which is a cornerstone of many

photolithography and 3D printing technologies.
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Triphenylsulfonium Cation
(Ph₃S⁺)

Excited State
[Ph₃S⁺]*

Hexafluoroantimonate Anion
(SbF₆⁻)

UV Photon
(hν)

Absorption

Diphenylsulfinyl
Radical Cation

[Ph₂S⁺•]

Homolytic Cleavage

Phenyl Radical
(Ph•)

Homolytic Cleavage

Monomer
(e.g., Epoxide)

Protonated Monomer

Proton Source
(R-H)

Brønsted Acid
(HSbF₆)

Reaction with Proton Source

Polymer Chain

Cationic Polymerization

Protonation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15129288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Formulation Preparation:
Dissolve Photoinitiator in Monomer

Substrate Coating:
Apply thin film of formulation

UV Exposure:
Irradiate with UV light

Cationic Polymerization:
Acid-catalyzed cross-linking

Post-Exposure Bake
(Optional)

End:
Cured Polymer Film

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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